4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95%
Overview
Description
4-Chloro-3-(2,3-difluorophenyl)benzoic acid (4-CPA) is an organic compound, commonly used in scientific research and laboratory experiments. It is a white, crystalline solid with a melting point of 112-113°C. 4-CPA is an important intermediate in the synthesis of various organic compounds, and has a wide range of applications in the fields of medicine, agriculture, and biotechnology.
Scientific Research Applications
4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% is widely used in scientific research and laboratory experiments. It is used in the synthesis of various organic compounds, including pharmaceuticals, pesticides, and dyes. Additionally, 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% is used in the synthesis of polymers, such as polyurethanes and polyesters, which have a wide range of applications in the fields of medicine, agriculture, and biotechnology.
Mechanism of Action
4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% acts as an inhibitor of the enzyme cytochrome P450 3A4 (CYP3A4). CYP3A4 is responsible for the metabolism of many drugs, and the inhibition of this enzyme by 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% can lead to an increase in the concentration of these drugs in the body. In addition, 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% has been found to inhibit the enzyme UDP-glucuronosyltransferase (UGT), which is responsible for the glucuronidation of drugs.
Biochemical and Physiological Effects
4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% has been found to have a number of biochemical and physiological effects. In animal studies, 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% has been found to reduce the levels of cholesterol and triglycerides in the blood, and to increase the levels of HDL (“good”) cholesterol. In addition, 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% has been found to reduce inflammation and oxidative stress in the body, and to have anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% in laboratory experiments is its high purity (95%) and its ability to be easily synthesized in a relatively short amount of time. Additionally, 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% is relatively inexpensive and widely available. However, 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% does have some limitations. It is a potent inhibitor of CYP3A4 and UGT, and thus caution should be taken when using it in experiments involving drugs or other compounds that are metabolized by these enzymes.
Future Directions
There are a number of potential future directions for the use of 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% in scientific research. For example, further research could be conducted to explore the potential therapeutic applications of 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% in the treatment of various diseases, such as cancer, cardiovascular disease, and inflammation. Additionally, further research could be conducted to explore the potential of 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% as a tool for drug development and drug delivery. Finally, further research could be conducted to explore the potential of 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% as a tool for the synthesis of polymers, with a focus on the development of new materials with novel properties.
Synthesis Methods
4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95% can be synthesized by a process known as the Friedel-Crafts acylation reaction. In this reaction, an aromatic ring is reacted with an acyl chloride in the presence of an aluminum chloride catalyst. This reaction produces the desired product, 4-Chloro-3-(2,3-difluorophenyl)benzoic acid, 95%, in a yield of 95%.
properties
IUPAC Name |
4-chloro-3-(2,3-difluorophenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClF2O2/c14-10-5-4-7(13(17)18)6-9(10)8-2-1-3-11(15)12(8)16/h1-6H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBDRDERPJPFUDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C2=C(C=CC(=C2)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClF2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689673 |
Source
|
| Record name | 6-Chloro-2',3'-difluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261996-37-5 |
Source
|
| Record name | 6-Chloro-2',3'-difluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
